Carcinomedin
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Overview
Description
Carcinomedin is a vitamin D.
Scientific Research Applications
Increased Cell Division and Cancer : Research indicates that increased cell division, stimulated by external or internal factors, is associated with the development of many human cancers. This includes the role of hormones, drugs, infectious agents, chemicals, and other chronic irritants. These factors can drive the accumulation of genetic errors leading to neoplastic transformation (Preston‐Martin, Pike, Ross, Jones, & Henderson, 1990).
Carcinogenicity of Substances : Certain substances like alcoholic beverages and red and processed meat have been reassessed for their carcinogenicity. These studies explore how such substances can contribute to the development of cancer (Baan et al., 2007); (Bouvard et al., 2015).
Serum Levels of Carcinomedin in Cancer Progression : The serum levels of Carcinomedin in cancer patients can vary after surgical, chemical, or radiotherapy treatments. These levels have a predictive value for evaluating the progress of the disease and therapeutic efficacy. This suggests a potential role for Carcinomedin in monitoring cancer progression (Rougereau, Person, Rougereau, Sallerin, & Hellegouarch, 1988).
Chemopreventive Agents in Cancer Therapy : Studies have shown that certain phytochemicals and dietary components can reduce the risk of specific cancers. These chemopreventive agents can also reverse chemoresistance and radioresistance in patients undergoing cancer treatment, suggesting a therapeutic potential (Dorai & Aggarwal, 2004).
Darwinian Models in Cancer Medicine : The evolutionary adaptation of cancer cells, including the development of drug resistance during systemic cancer therapy, is explored. This research highlights the importance of understanding the evolution of resistance and targeting genetic heterogeneity in cancer treatment (Gerlinger & Swanton, 2010).
properties
Product Name |
Carcinomedin |
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Molecular Formula |
C28H44O3 |
Molecular Weight |
428.6 g/mol |
IUPAC Name |
(3Z,5R)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-6-hydroxy-5,6-dimethylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-hydroxy-2-methylidenecyclohexan-1-one |
InChI |
InChI=1S/C28H44O3/c1-18(9-10-19(2)27(4,5)31)24-13-14-25-21(8-7-15-28(24,25)6)11-12-22-16-23(29)17-26(30)20(22)3/h11-12,18-19,23-25,29,31H,3,7-10,13-17H2,1-2,4-6H3/b21-11+,22-12-/t18-,19-,23-,24-,25+,28-/m1/s1 |
InChI Key |
VJDIEVNLNBFADS-RMGPMDOMSA-N |
Isomeric SMILES |
C[C@H](CC[C@@H](C)C(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CC(=O)C3=C)O)C |
Canonical SMILES |
CC(CCC(C)C(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(=O)C3=C)O)C |
synonyms |
1-ceto-24-methyl-calcifediol 1-keto-24-methyl-25-hydroxycholecalciferol 1-keto-24-methylcalcifediol carcinomedin |
Origin of Product |
United States |
Retrosynthesis Analysis
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